![molecular formula C21H21ClN2O2 B1666105 Benzamide, N-(2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl)- CAS No. 300669-68-5](/img/structure/B1666105.png)
Benzamide, N-(2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl)-
Overview
Description
Benzamide, N-(2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl)- is not a naturally occurring metabolite and is only found in those individuals exposed to this compound or its derivatives . It is part of the human exposome, which can be defined as the collection of all the exposures of an individual in a lifetime and how those exposures relate to health .
Molecular Structure Analysis
The molecular formula of Benzamide, N-(2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl)- is C21H21ClN2O2 . Its exact mass is 368.13 and its molecular weight is 368.860 .Scientific Research Applications
Chlorination Processes
Yang et al. (2020) conducted a study on the chlorination of benzamides, including derivatives similar to the compound of interest. They found that certain derivatives undergo chlorination on the benzene ring, offering a new method for synthesizing aromatic chlorinated compounds (Yang et al., 2020).
Anti-Acetylcholinesterase Activity
Sugimoto et al. (1990) synthesized and evaluated a series of benzamide derivatives, including piperidine derivatives, for anti-acetylcholinesterase activity. They found that specific structural modifications significantly increased the activity (Sugimoto et al., 1990).
Bioactivity of Metal Complexes
Khatiwora et al. (2013) synthesized metal complexes with various benzamides, examining their antibacterial activities. They observed that copper complexes exhibited better activities against certain bacteria compared to free ligands (Khatiwora et al., 2013).
Dopamine Receptor Ligands
Leopoldo et al. (2002) investigated the structural modifications of benzamides like PB12 to identify ligands with high affinity for dopamine D(3) receptors. Their research resulted in several high-affinity ligands (Leopoldo et al., 2002).
Serotonin Receptor Agonists
Sonda et al. (2003) designed and synthesized benzamide derivatives as potent serotonin 4 receptor agonists. These compounds showed promising profiles for gastrointestinal motility (Sonda et al., 2003).
Crystal Structure Analysis
Gowda et al. (2007) studied the crystal structure of N-(4-Methylphenyl)benzamide and other similar compounds. They provided insights into the molecular linkages and chain formations through hydrogen bonds (Gowda et al., 2007).
Synthesis and Characterization of Novel Compounds
Saeed et al. (2010) conducted research on the synthesis and characterization of novel benzamides, providing valuable information on their structural features and potential applications (Saeed et al., 2010).
properties
IUPAC Name |
N-[(E)-1-chloro-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]benzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O2/c22-18(16-10-4-1-5-11-16)19(21(26)24-14-8-3-9-15-24)23-20(25)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,23,25)/b19-18+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCZYICKZZNEEU-VHEBQXMUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(=C(C2=CC=CC=C2)Cl)NC(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C(=O)/C(=C(/C2=CC=CC=C2)\Cl)/NC(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
300669-68-5 | |
Record name | AT 61 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0300669685 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.